Cas no 2109605-95-8 (2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid)

• Product Name: 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid
• CAS No: 2109605-95-8
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 5174126
• PubChem ID: 165894587
• Update Time: 2025-05-25

2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-(trifluoromethyl)-
• 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C6H4F3NO2S/c7-6(8,9)2-1-13-4(10)3(2)5(11)12/h1H,10H2,(H,11,12)
• InChI Key： BQKLFFPPCLRYQJ-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C(F)(F)F)C=1C(O)=O

Additional information on 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid

2-Amino-4-(Trifluoromethyl)Thiophene-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid, with the CAS number 2109605-95-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, substituted with an amino group at position 2, a trifluoromethyl group at position 4, and a carboxylic acid group at position 3. These substituents contribute to the compound's diverse chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly due to their ability to modulate biological activities through various mechanisms. The presence of the amino group in 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, increasing the compound's stability and potentially improving its pharmacokinetic properties.

The carboxylic acid group in this molecule plays a dual role. It not only contributes to the acidity of the compound but also serves as a reactive site for further chemical modifications. This makes 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid a versatile building block in organic synthesis. Researchers have explored its use in constructing bioactive molecules, including potential inhibitors for various enzymes and receptors.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the substitution of a suitable thiophene derivative with the desired substituents through nucleophilic aromatic substitution or coupling reactions. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure regioselectivity and high yields.

The physical and chemical properties of 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid have been extensively studied. Its melting point, solubility, and stability under different conditions are critical factors that influence its suitability for various applications. Recent advancements in analytical techniques have allowed for precise determination of these properties, providing valuable insights into the compound's behavior in different environments.

In conclusion, 2-amino-4-(trifluoromethyl)thiophene-3-carboxylic acid represents a promising molecule with wide-ranging potential in pharmaceutical research and organic synthesis. Its unique combination of functional groups and favorable chemical properties makes it an attractive candidate for further exploration. As research continues to uncover new applications and optimize synthetic routes, this compound is expected to play an increasingly important role in advancing medicinal chemistry.